Cas no 139428-88-9 (1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)-)

• Product Name: 1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)-
• CAS No: 139428-88-9
• MF: C₅H₁₃NOS₂
• MW: 167.292818784714
• CID: 1270080
• Update Time: 2024-08-03

1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)-
• 1-Butanethiol, 2-amino-4-(methylsulfinyl)-, (2S)- (9CI)

• Inchi： 1S/C5H13NOS2/c1-9(7)3-2-5(6)4-8/h5,8H,2-4,6H2,1H3/t5-,9?/m0/s1
• InChI Key： NIAJBPNCQFEPJW-GXRJOMEUSA-N
• SMILES： C(S)[C@@H](N)CCS(C)=O

Computed Properties

• Exact Mass: 167.04399

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±37.0 °C(Predicted)
• PSA: 43.09
• pka: 9.83±0.10(Predicted)